ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate

• IUPAC Name: ethyl 4-[3-(heptylamino)-2,5-dioxopyrrolidin-1-yl]benzoate
• InChI: InChI=1S/C20H28N2O4/c1-3-5-6-7-8-13-21-17-14-18(23)22(19(17)24)16-11-9-15(10-12-16)20(25)26-4-2/h9-12,17,21H,3-8,13-14H2,1-2H3
• InChI Key: KKOFMYNHUDLHJO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCNC1CC(=O)N(C1=O)C2=CC=C(C=C2)C(=O)OCC
• Molecular Formula: C20H28N2O4
• Molecular Weight: 360.4 g/mol

Description

Ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate, also known as EHPB, is a chemical compound used in scientific research. It is a derivative of the amino acid proline and has been studied for its potential therapeutic effects. In

Mechanism of Action

The mechanism of action of ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has been shown to inhibit the activity of certain enzymes involved in inflammation and oxidative stress, which may contribute to its anti-inflammatory and antioxidant properties. ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has also been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha. ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. In addition, ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has been shown to improve cognitive function and reduce neuronal damage in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate in lab experiments is its potential therapeutic effects in various scientific research applications. ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties, which may make it a useful tool for studying these processes in the body. However, one limitation of using ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate in lab experiments is its relatively low solubility in water, which may make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the study of ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate. One direction is to further investigate its potential therapeutic effects in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential use in the treatment of other inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, future studies could focus on optimizing the synthesis method for ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate to improve its solubility and other properties for use in lab experiments.
Conclusion:
In conclusion, ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate is a chemical compound that has been studied for its potential therapeutic effects in various scientific research applications. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties, and may have potential in the treatment of neurodegenerative disorders and other inflammatory conditions. While there are limitations to using ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate in lab experiments, its potential benefits make it a valuable tool for studying various processes in the body. Future research should focus on further investigating its therapeutic effects and optimizing its synthesis method for use in lab experiments.

Synthesis Methods

Ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate can be synthesized using a multi-step process that involves the reaction of proline with various reagents. One method involves the reaction of proline with heptanal and acetic anhydride to form the intermediate compound, which is then reacted with ethyl 4-bromobenzoate to form ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate. Another method involves the reaction of proline with heptanal and acetic anhydride to form the intermediate compound, which is then reacted with 4-chlorobenzoic acid and triethylamine to form ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate.

Scientific Research Applications

Ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has been studied for its potential therapeutic effects in various scientific research applications. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties. ethyl 4-[3-(heptylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.